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transduction studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Drofenine hydrochloride

CAS No.: 3146-19-8

Cat. No.: S11145784

Available Information on Drofenine Hydrochloride

The core biochemical data available for Drofenine hydrochloride is summarized in the table below.

Property Description

IUPAC Name Hexahydroadiphenine hydrochloride [1]
Molecular Weight 353.93 g/mol [1]

Formula C20H32CINO:2 [1]

CAS Number 548-66-3 [1]

Known Biological Activity Potent, competitive cholinesterase inhibitor [1]
Inhibition Constant (Ki) 3 uM [1]

Primary Experimental Use For research use only [1]

A Framework for Investigating Cellular Signaling
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While direct signaling pathway data is unavailable, a network pharmacology approach is a powerful method
to systematically explore the mechanisms of multi-target compounds like Drofenine hydrochloride [2]. The

workflow involves target prediction, network analysis, and experimental validation.

The diagram below outlines this multi-stage process, from initial compound screening to final experimental

verification of signaling pathways.
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Proposed Research Directions

Given Drofenine's known activity, here are specific research avenues to uncover its role in cellular signaling:

e Expand Target Screening: Use in silico methods to predict interactions beyond cholinesterase, such
as with G protein-coupled receptors (GPCRs) or ion channels, which are central to signal
transduction [2].

¢ Investigate Neuro-Cardiovascular Links: Explore connections between cholinergic systems, blood
pressure regulation, and central nervous system pathways. Network pharmacology is well-suited for
identifying such multi-indication properties [2].

¢ Functional Assays for Calcium Signaling: As a known cholinesterase inhibitor, Drofenine's action
indirectly influences muscarinic and nicotinic receptors. Measure intracellular calcium flux (Ca2*) in
relevant cell lines (e.g., neuronal or endothelial) using fluorescent dyes (e.g., Fluo-4 AM) to detect
secondary signaling effects.

e Phosphorylation Profiling: Use phospho-specific antibodies in Western blotting or phospho-
proteomic arrays to track changes in key signaling nodes (e.g., MAPK/ERK, Akt, p38) in cells treated
with Drofenine hydrochloride to map activated pathways.

Important Notes for Researchers

e Compound Sourcing: Drofenine hydrochloride is marked "For research use only" and is a
controlled substance in some territories [1].

¢ Solubility and Storage: It is soluble in DMSO (=75 mg/mL) and water (=33.3 mg/mL). For storage,
keep at 4°C in a sealed container, protected from moisture [1].

¢ Experimental Reproducibility: The lack of high-affinity, selective ligands for related targets (like
TRPV3) is a common challenge in signal transduction research [3] [4]. Findings should be validated
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with multiple pharmacological tools.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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